Cas no 1797571-34-6 (N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide
• CAS No: 1797571-34-6
• MF: C₂₄H₂₈N₄O₃
• MW: 420.504125595093
• CID: 5404987
• Update Time: 2025-07-09

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[[1-(2-Benzoxazolyl)-4-piperidinyl]methyl]-N2-[4-(1-methylethyl)phenyl]ethanediamide
• N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide

• Inchi： 1S/C24H28N4O3/c1-16(2)18-7-9-19(10-8-18)26-23(30)22(29)25-15-17-11-13-28(14-12-17)24-27-20-5-3-4-6-21(20)31-24/h3-10,16-17H,11-15H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： UBCRFFNTZHRGJU-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC3=CC=CC=C3O2)CC1)(=O)C(NC1=CC=C(C(C)C)C=C1)=O

Experimental Properties

• Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.63±0.70(Predicted)

Additional information on N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide

Comprehensive Analysis of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS No. 1797571-34-6)

The compound N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS No. 1797571-34-6) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzoxazole moiety with a piperidine ring and an ethanediamide linker, making it a subject of significant interest in pharmaceutical and biochemical research. This compound is often explored for its potential applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.

In recent years, the scientific community has shown growing interest in benzoxazole derivatives due to their diverse biological activities. The incorporation of a piperidine ring further enhances the compound's ability to interact with central nervous system (CNS) targets, which aligns with current trends in neurodegenerative disease research. Researchers are particularly keen on understanding how the propan-2-ylphenyl group influences the molecule's pharmacokinetic properties, such as solubility and membrane permeability.

The ethanediamide bridge in this compound is another critical feature, as it provides a flexible yet stable connection between the two aromatic systems. This structural element is often associated with improved binding affinity and selectivity, making N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide a promising candidate for further development. Its CAS No. 1797571-34-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including condensation and amidation processes. The benzoxazol-2-yl group is typically introduced early in the synthesis, followed by the attachment of the piperidin-4-ylmethyl segment. The final step often involves the coupling of the propan-2-ylphenyl moiety via the ethanediamide linker. These synthetic challenges have spurred innovations in catalytic methods and green chemistry approaches, which are highly relevant to today's emphasis on sustainable laboratory practices.

In the context of drug discovery, this compound's potential lies in its ability to modulate specific biological targets. The benzoxazole core is known to interact with various enzymes and receptors, while the piperidine ring contributes to CNS penetration—a property highly sought after in the development of neurotherapeutics. The propan-2-ylphenyl group, on the other hand, may influence the compound's metabolic stability, a key consideration in pharmacokinetic optimization.

The pharmacological profile of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide is still under investigation, but preliminary studies suggest it may have applications in addressing unmet medical needs. Its structural features align with current research trends in precision medicine, where molecules are designed to target specific disease mechanisms with minimal off-target effects. The compound's CAS No. 1797571-34-6 frequently appears in patent literature, indicating its potential commercial value.

From an analytical chemistry standpoint, characterizing this compound requires advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The benzoxazole and piperidine moieties produce distinct spectral signatures, while the ethanediamide linker's conformation can be studied using X-ray crystallography or computational modeling. These analytical challenges reflect the broader need for sophisticated characterization methods in modern chemical research.

The compound's potential extends beyond pharmaceuticals. Materials scientists have shown interest in benzoxazole-containing compounds for their optical and electronic properties. The rigid benzoxazol-2-yl structure, when combined with the flexible piperidin-4-ylmethyl group, creates molecules with unique supramolecular behavior. This duality makes N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide a versatile building block for functional materials.

In conclusion, N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS No. 1797571-34-6) represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its complex structure offers multiple avenues for modification and optimization, making it a valuable tool for addressing contemporary scientific challenges. As research continues, this compound may yield important insights into molecular design principles and their practical applications across multiple disciplines.